10-methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine

• IUPAC Name: 10-methyl-2,3-dihydro-[1,4]dioxino[2,3-f]quinolin-6-amine
• InChI: InChI=1S/C12H12N2O2/c1-7-2-3-14-11-8(13)6-9-12(10(7)11)16-5-4-15-9/h2-3,6H,4-5,13H2,1H3
• InChI Key: XPPXLNDJOIFJEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C3=C(C=C(C2=NC=C1)N)OCCO3
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

10-Methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine, also known as this compound, is a heterocyclic compound with a wide range of potential applications in the scientific and medical fields. It is a derivative of the parent compound quinoline, which is a naturally occurring alkaloid found in many plants. This compound has a unique structure and properties that make it an attractive target for research and development.

Mechanism of Action

The mechanism of action of 10-methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine,3H-[1,4]dioxino[2,3-f]quinolin-6-amine is not fully understood. However, it is thought to interact with certain enzymes and receptors in the body, resulting in a variety of biochemical and physiological effects. It is believed that this compound,3H-[1,4]dioxino[2,3-f]quinolin-6-amine may act as an agonist or antagonist of certain enzymes and receptors, resulting in the production of various metabolites and hormones.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine. This inhibition can lead to increased levels of acetylcholine in the body, which can have a variety of effects, including increased memory and cognitive function. This compound has also been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

10-Methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in aqueous solutions. It is also relatively non-toxic and has a low melting point, making it suitable for use in a wide range of laboratory experiments. However, this compound is also relatively expensive, and its effects on the body are not fully understood, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for 10-methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine,3H-[1,4]dioxino[2,3-f]quinolin-6-amine research. One potential direction is to further investigate its biochemical and physiological effects and to develop new methods for its synthesis. Another potential direction is to explore its potential applications in the medical field, such as in the treatment of various diseases and conditions. Additionally, further research could be conducted to investigate its potential use as a starting material for the synthesis of other compounds. Finally, further research could be conducted to investigate its potential use as a reagent in organic synthesis.

Synthesis Methods

10-Methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine can be synthesized through a variety of methods. The most common method is the reaction of 2,3-dichloroquinoline and this compound,3H-[1,4]dioxin-6-amine in aqueous media. This reaction produces this compound,3H-[1,4]dioxino[2,3-f]quinolin-6-amine in a high yield. Other methods for synthesizing this compound,3H-[1,4]dioxino[2,3-f]quinolin-6-amine include the reaction of 2,3-dichloroquinoline and this compound,3H-[1,4]dioxin-6-amine in organic solvents and the reaction of 2,3-dichloroquinoline and this compound,3H-[1,4]dioxin-6-amine in aqueous solutions.

Scientific Research Applications

10-Methyl-2H,3H-[1,4]dioxino[2,3-f]quinolin-6-amine has a wide range of potential applications in the scientific and medical fields. It has been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of drugs, such as anti-cancer drugs, antibiotics, and antiviral agents. This compound has also been used in the synthesis of polymers and in the development of new materials.